Cas no 2418707-24-9 (3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride)

3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride is a specialized aromatic sulfonyl fluoride compound featuring an iodo-substituted trimethylbenzene core and a propargyl side chain. This structure makes it a valuable intermediate in organic synthesis, particularly for click chemistry applications due to the reactive alkyne group. The sulfonyl fluoride moiety offers selective reactivity with nucleophiles, enabling its use in bioconjugation and protein labeling. The iodine substituent provides a handle for further functionalization via cross-coupling reactions. Its stability and well-defined reactivity profile make it suitable for controlled modifications in medicinal chemistry and materials science. The compound’s unique combination of functional groups allows for versatile synthetic applications.
3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride structure
2418707-24-9 structure
Product Name:3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride
CAS No:2418707-24-9
MF:C12H12FIO2S
MW:366.190358161926
CID:5677731
PubChem ID:165840605
Update Time:2025-10-29

3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • EN300-26631480
    • 3-iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride
    • 2418707-24-9
    • 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride
    • Inchi: 1S/C12H12FIO2S/c1-5-6-10-7(2)11(14)9(4)12(8(10)3)17(13,15)16/h1H,6H2,2-4H3
    • InChI Key: ZHJWJSFHMBZXMW-UHFFFAOYSA-N
    • SMILES: IC1C(C)=C(C(C)=C(CC#C)C=1C)S(=O)(=O)F

Computed Properties

  • Exact Mass: 365.95868g/mol
  • Monoisotopic Mass: 365.95868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 42.5Ų

3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26631480-1.0g
3-iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride
2418707-24-9 95.0%
1.0g
$0.0 2025-03-20
Enamine
EN300-26631480-1g
3-iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride
2418707-24-9
1g
$0.0 2023-09-12

Additional information on 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride

Comprehensive Overview of 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride (CAS No. 2418707-24-9)

The compound 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride (CAS No. 2418707-24-9) is a highly specialized sulfonyl fluoride derivative that has garnered significant attention in modern organic synthesis and medicinal chemistry. Its unique structural features, including the iodo and propargyl substituents, make it a versatile intermediate for click chemistry applications, bioconjugation, and the development of targeted enzyme inhibitors. Researchers are increasingly exploring its potential in proteomics and chemical biology, particularly in the context of activity-based protein profiling (ABPP).

One of the most compelling aspects of 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride is its role in covalent drug discovery. With the growing interest in irreversible inhibitors for challenging therapeutic targets, this compound's sulfonyl fluoride moiety offers selective reactivity with nucleophilic amino acids, such as serine, threonine, and tyrosine. This property aligns with current trends in precision medicine, where researchers seek to develop compounds with enhanced target specificity and reduced off-target effects.

From a synthetic chemistry perspective, the presence of both iodo and propargyl groups in 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride enables diverse cross-coupling reactions, such as Sonogashira and Suzuki couplings. These transformations are critical for constructing complex molecular architectures in drug discovery and material science. Additionally, the propargyl group facilitates click chemistry via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely adopted strategy for biomolecular labeling and polymer modification.

The compound's sulfonyl fluoride functionality has also been explored in the context of suFEx (Sulfur Fluoride Exchange) chemistry, a rapidly emerging field pioneered by Nobel laureate K. Barry Sharpless. SuFEx reactions are celebrated for their reliability and biocompatibility, making 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride a valuable tool for constructing stable linkages in bioconjugates and polymeric materials. This aligns with the increasing demand for next-generation biotherapeutics and smart materials in industrial applications.

In the realm of chemical biology, this compound's utility extends to proteome profiling and target identification. Its ability to covalently modify active-site residues in enzymes makes it a powerful probe for studying protein function and signaling pathways. Given the rising interest in cancer therapeutics and neurodegenerative disease research, 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride offers a promising scaffold for developing selective enzyme modulators.

From a commercial standpoint, the demand for high-purity synthetic intermediates like 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride is driven by the pharmaceutical and biotechnology sectors. Its CAS No. 2418707-24-9 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. As AI-driven drug discovery gains traction, the integration of such specialized compounds into virtual screening libraries further underscores their importance.

In summary, 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride represents a multifaceted tool for researchers exploring covalent inhibitors, click chemistry, and SuFEx applications. Its structural versatility and reactivity profile position it at the forefront of innovations in drug development, chemical biology, and material science. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and life sciences.

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